Cas no 2350053-32-4 ((R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid)

• Product Name: (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid
• CAS No: 2350053-32-4
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6602773
• Update Time: 2025-06-21

(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid
• D-Phenylalanine, β-cyclopropyl-β-cyclopropyl-N-[(1,1-dimethylethoxy)carbonyl]-

• Inchi： 1S/C16H21NO4/c1-15(2,3)21-14(20)17-12(13(18)19)16(9-10-16)11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,20)(H,18,19)/t12-/m0/s1
• InChI Key： RPSSSLPVWDFYNH-LBPRGKRZSA-N
• SMILES： [C@@H](C1(C2C=CC=CC=2)CC1)(C(=O)O)NC(=O)OC(C)(C)C

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 459.7±28.0 °C(Predicted)
• pka: 3.97±0.10(Predicted)

Additional information on (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid

Introduction to (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic Acid (CAS No. 2350053-32-4)

The compound (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid, identified by its CAS number 2350053-32-4, is a specialized organic molecule with significant applications in the field of pharmaceutical research and development. This compound belongs to a class of derivatives that exhibit promising properties for use in drug design and synthesis. Its unique structural features, including the presence of a protected amino group and a cyclopropyl moiety, make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The structural motif of (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid has garnered attention due to its potential to interact with biological targets in a highly selective manner. This selectivity is crucial for the design of drugs that minimize side effects while maximizing therapeutic efficacy.

The protected amino group in this compound plays a critical role in its reactivity and stability during synthetic processes. The tert-butoxycarbonyl (Boc) group is commonly used to protect amino functions in organic synthesis, allowing for controlled reactions and preventing unwanted side reactions. This protection-deprotection strategy is fundamental in multi-step syntheses, where precise control over reaction conditions is essential.

The presence of the 1-phenyl-cyclopropyl moiety adds another layer of complexity to the compound's properties. Cyclopropyl groups are known for their ability to enhance metabolic stability and binding affinity in drug candidates. This feature makes (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid a particularly interesting candidate for further exploration in medicinal chemistry.

Recent studies have demonstrated the utility of this compound in the synthesis of bioactive molecules. For instance, researchers have employed it as a building block in the development of small-molecule inhibitors targeting enzyme cascades involved in inflammatory diseases. The cyclopropyl ring, in particular, has been shown to improve binding interactions with specific enzyme active sites, leading to enhanced inhibitory activity.

Additionally, the chiral nature of the compound, as indicated by the (R) configuration, is significant for its pharmaceutical applications. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the precise control of stereochemical purity essential for therapeutic efficacy. The synthesis and purification of enantiomerically pure forms of (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid are therefore critical steps in its development.

In terms of synthetic methodologies, this compound can be prepared through various routes involving functional group transformations and protecting group strategies. One common approach involves the reaction of a tert-butoxycarbonylated amino acid derivative with a suitable cyclopropanecarboxylic acid precursor. This reaction typically proceeds under mild conditions and yields the desired product with high yield and purity.

Advances in synthetic chemistry have also enabled the use of flow chemistry techniques for the preparation of complex molecules like (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid. Flow chemistry offers several advantages over traditional batch processing, including improved reproducibility, scalability, and safety. These benefits are particularly relevant for industrial-scale production where consistency and efficiency are paramount.

The application of computational methods has further enhanced the understanding and optimization of this compound's properties. Molecular modeling techniques can predict binding affinities, metabolic stability, and other key parameters that are crucial for drug development. By integrating experimental data with computational insights, researchers can accelerate the discovery process and identify promising candidates for further investigation.

In conclusion, (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid (CAS No. 2350053-32-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for researchers working on innovative drug therapies. As our understanding of biological pathways continues to grow, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.